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Compound of Interest

Compound Name: Methyl stearate-d35

Cat. No.: B12301188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl stearate-d35. Due to the limited availability of experimental data for the deuterated

form, this guide presents the known values for methyl stearate-d35 alongside the more

extensively documented properties of its non-deuterated counterpart, methyl stearate, which

serves as a close proxy. This document is intended to be a valuable resource for researchers

and professionals in drug development and other scientific fields who utilize stable isotope-

labeled compounds.

Core Physical and Chemical Properties
Methyl stearate-d35 is a deuterated form of methyl stearate, where 35 of the hydrogen atoms

have been replaced with deuterium. This isotopic labeling makes it a valuable internal standard

for mass spectrometry-based quantification of fatty acids.

Table 1: General Properties of Methyl Stearate-d35 and Methyl Stearate
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Property Methyl Stearate-d35 Methyl Stearate

Synonyms
Stearic-d35 acid, methyl ester;

Methyl D-35-Octadecanoate

Methyl octadecanoate; Stearic

acid methyl ester

CAS Number 29823-25-4 112-61-8

Molecular Formula C₁₉H₃D₃₅O₂[1] C₁₉H₃₈O₂[2][3][4][5]

Molecular Weight 333.72 g/mol 298.50 g/mol

Physical State Liquid (supplied in solution)
White crystalline powder or

solid

Table 2: Thermal and Density Properties

The following thermal and density data are for the non-deuterated methyl stearate and can be

used as an approximation for methyl stearate-d35. Isotopic substitution with deuterium

typically has a minimal effect on these bulk physical properties.

Property Value (for Methyl Stearate)

Melting Point 37-41 °C (98.6-105.8 °F)

Boiling Point 215 °C (419 °F) at 15 mmHg

Flash Point > 112 °C (> 233.6 °F)

Density 0.86 g/cm³ at 20 °C (68 °F)

Table 3: Solubility Profile

The solubility of methyl stearate-d35 is expected to be very similar to that of methyl stearate.
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Solvent Solubility of Methyl Stearate

Water Insoluble

Chloroform Soluble

Ethanol Soluble

Hexane Soluble

Heptane Soluble

Tetrahydrofuran (THF) Soluble

Acetonitrile Soluble

Dimethyl Sulfoxide (DMSO) 8 mg/mL (26.8 mM)

Experimental Protocols
Detailed experimental protocols for determining the physical properties of fatty acid methyl

esters (FAMEs), such as methyl stearate-d35, are outlined below. These are generalized

methods that can be adapted for specific laboratory settings.

Determination of Melting Point (Capillary Method)
This method is suitable for crystalline solids like methyl stearate.

Sample Preparation: A small amount of the solid sample is introduced into a capillary tube,

which is then sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus, which contains a heating block or an oil bath.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the
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melting point range. A sharp melting point range (typically 0.5-1°C) is indicative of a pure

compound.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is the primary technique for the analysis of FAMEs and for utilizing methyl stearate-
d35 as an internal standard.

Sample Preparation: Lipids are extracted from the sample matrix. The fatty acids are then

converted to their corresponding methyl esters (FAMEs) through a process of esterification

or transesterification. A known amount of the internal standard, methyl stearate-d35, is

added to the sample.

Injection: A small volume (typically 1 µL) of the FAMEs solution (dissolved in a solvent like

hexane or heptane) is injected into the gas chromatograph.

Separation: The FAMEs are separated based on their boiling points and polarity as they pass

through a capillary column (e.g., a Carbowax-type or biscyanopropyl phase column).

Detection: The separated FAMEs are ionized (e.g., by electron ionization) and detected by a

mass spectrometer, which provides information about their mass-to-charge ratio and

fragmentation patterns.

Quantification: The abundance of the target analyte is determined by comparing its peak

area to the peak area of the known amount of the internal standard, methyl stearate-d35.

Solubility Testing
Solvent Selection: A range of solvents with varying polarities are chosen for the test.

Sample Addition: A pre-weighed amount of the solute (e.g., 10 mg of methyl stearate) is

added to a specific volume of the solvent (e.g., 1 mL) in a vial at a controlled temperature

(e.g., room temperature).

Mixing: The mixture is agitated (e.g., by vortexing or stirring) to facilitate dissolution.
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Observation: The mixture is visually inspected for the presence of undissolved solute. If the

solute completely dissolves, it is considered soluble under those conditions.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for using methyl stearate-d35 as

an internal standard in GC-MS analysis and a logical relationship diagram for troubleshooting

common issues in the analysis of long-chain esters.
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Experimental Workflow: Quantification of Fatty Acids Using Methyl Stearate-d35 as an Internal Standard
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Caption: Workflow for fatty acid quantification using methyl stearate-d35.
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Troubleshooting Logic for Long-Chain Ester Analysis
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Caption: Troubleshooting guide for long-chain ester analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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